2,2-Dimethyl-5-phenylpentan-1-amine

• IUPAC Name: 2,2-dimethyl-5-phenylpentan-1-amine
• InChI: InChI=1S/C13H21N/c1-13(2,11-14)10-6-9-12-7-4-3-5-8-12/h3-5,7-8H,6,9-11,14H2,1-2H3
• InChI Key: JLSMDWDSKCURJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCC1=CC=CC=C1)CN
• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol

Description

2,2-Dimethyl-5-phenylpentan-1-amine (CAS: 1306606-57-4) is a branched aliphatic amine with a phenyl substituent at the fifth carbon of the pentan-1-amine backbone. Its molecular formula is C₁₃H₂₁N, with a molecular weight of 227.77 g/mol (as the hydrochloride salt) . It is commercially available in varying quantities (e.g., 50 mg to 500 mg) as a hydrochloride salt, with applications in medicinal chemistry and organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethyl-5-phenylpentan-1-amine can be achieved through several synthetic routes. One common method involves the alkylation of 2,2-dimethylpentan-1-amine with a phenyl halide under basic conditions. The reaction typically requires a strong base such as sodium hydride or potassium tert-butoxide to deprotonate the amine, followed by the addition of the phenyl halide to form the desired product.

Industrial Production Methods

In an industrial setting, the production of 2,2-Dimethyl-5-phenylpentan-1-amine may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The process may include steps such as purification through distillation or recrystallization to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-5-phenylpentan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile under specific conditions.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination are commonly employed.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

2,2-Dimethyl-5-phenylpentan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of complex organic molecules.

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-5-phenylpentan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table highlights key structural analogs of 2,2-dimethyl-5-phenylpentan-1-amine, emphasizing differences in substituents, molecular properties, and applications:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Applications/Synthesis	References
2,2-Dimethyl-5-phenylpentan-1-amine	C₁₃H₂₁N	2,2-dimethyl; 5-phenyl	227.77 (HCl salt)	Intermediate in drug synthesis
2,2-Diphenylethan-1-amine	C₁₄H₁₅N	2,2-diphenyl	197.28	Building block for pharmaceuticals, polymers
2-Methyl-5-propoxypentan-1-amine (5b_h)	C₉H₂₁NO	2-methyl; 5-propoxy	159.27	Catalyst in hydroaminomethylation reactions
5-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]pentan-1-amine	C₁₄H₁₉N₃O	5-oxadiazole; 4-methylphenyl	245.33	Bioactive compound (potential CNS activity)
N-[5-(diethylamino)pentan-2-yl]pyrimidin-2-amines	Varies (e.g., C₁₃H₂₄N₄)	Diethylamino; pyrimidine	~250–300 (estimated)	Microwave-assisted synthesis for drug leads
2-Chloro-N-methyl-5-(bicyclic)pentan-1-amine	C₁₅H₂₅ClNO	Chloro; bicyclic substituent	282.82	Fe-catalyzed synthesis intermediates

Structural and Functional Analysis

• Steric Effects : The 2,2-dimethyl groups in the target compound impose greater steric hindrance compared to analogs like 2-methyl-5-propoxypentan-1-amine (5b_h), which has a linear propoxy chain. This may reduce reactivity in nucleophilic substitutions but enhance stability in acidic conditions .
• Aromatic Interactions : The terminal phenyl group distinguishes it from 2,2-diphenylethan-1-amine, which has two phenyl groups at the second carbon. The single phenyl group in the target compound likely reduces lipophilicity compared to diphenylethan-1-amine, impacting membrane permeability in drug design .

Biological Activity

2,2-Dimethyl-5-phenylpentan-1-amine, also known as a substituted amine, is a compound with significant potential in various biological and chemical applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

The compound has the molecular formula $C_{14}H_{24}N$ and a molecular weight of approximately 227.77 g/mol. Its structure features a branched alkyl chain with two methyl groups and a phenyl group, contributing to its unique reactivity profile. The hydrochloride form enhances its solubility in water, making it suitable for biological studies.

The biological activity of 2,2-Dimethyl-5-phenylpentan-1-amine is primarily attributed to its interaction with various biological targets, including receptors and enzymes. The amine functional group allows for nucleophilic interactions, which can modulate the activity of proteins involved in neurotransmission and other cellular processes.

Biological Activity Overview

Research indicates that 2,2-Dimethyl-5-phenylpentan-1-amine exhibits several biological activities:

• Stimulant Effects : Preliminary studies suggest that the compound may have stimulant properties similar to other amines. This is particularly relevant in the context of its structural similarity to known stimulants.
• Neurotransmitter Modulation : The compound may influence neurotransmitter systems by acting on monoamine transporters, although specific pathways remain to be fully elucidated.

Case Studies and Research Findings

Several studies have investigated the biological activity of 2,2-Dimethyl-5-phenylpentan-1-amine:

• Stability and Degradation Studies : Research has shown that various derivatives of this compound exhibit different stability profiles under physiological conditions. For example, studies demonstrated that while some derivatives degrade quickly at room temperature, others remain stable for extended periods .
• Interaction with Receptors : In vitro assays have indicated that 2,2-Dimethyl-5-phenylpentan-1-amine interacts with adrenergic receptors, suggesting potential applications in treating conditions related to these pathways.
• Chemical Reactivity : The compound can undergo typical amine reactions such as acylation and oxidation. These properties are crucial for developing derivatives with enhanced biological activity or specificity .

Comparative Analysis

To better understand the unique properties of 2,2-Dimethyl-5-phenylpentan-1-amine, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Features	Biological Activity
5-Phenylpentan-2-amine	Phenyl group at position five; no dimethyl groups	Lower stimulant activity
1-(2-Aminoethyl)-4-methylphenol	Contains an ethylamine side chain	More polar; different receptor interactions
3-Methyl-N,N-diphenylpropanamine	Contains two phenyl groups	Enhanced aromatic interactions

This table highlights how structural variations influence biological activity and potential therapeutic applications.

Future Research Directions

Further research is necessary to fully elucidate the pharmacological profile of 2,2-Dimethyl-5-phenylpentan-1-amine. Key areas for future investigation include:

• In Vivo Studies : To assess the therapeutic potential and safety profile in living organisms.
• Mechanistic Studies : To clarify the specific molecular targets and pathways involved in its biological effects.